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Compound of Interest

Compound Name: Solvent Yellow 72

Cat. No.: B1595498 Get Quote

Essential Safety and Handling Guide for Solvent
Yellow 72
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Solvent Yellow 72. Adherence to these guidelines is critical for

ensuring laboratory safety and proper chemical management.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Solvent Yellow 72 is provided

below. This information is crucial for safe handling and storage.
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Property Value

Chemical Name
4-((2-methoxyphenyl)diazenyl)-5-methyl-2-

phenyl-2,4-dihydro-3H-pyrazol-3-one

CAS Number 61813-98-7 / 4645-07-2[1][2][3]

Molecular Formula C17H16N4O2[1]

Molecular Weight 308.33 g/mol [2][3]

Appearance Bright yellow powder[4][5]

Solubility Insoluble in water; soluble in organic solvents.[3]

Heat Resistance 200°C[4][5]

Light Fastness 5-6[4][5]

Density 1.24 g/cm³[4]

Personal Protective Equipment (PPE)
When handling Solvent Yellow 72, it is imperative to use appropriate Personal Protective

Equipment (PPE) to minimize exposure and ensure personal safety. The following PPE is

recommended:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

dust particles and splashes.

Hand Protection: Chemical-resistant gloves are required. While specific permeation data for

Solvent Yellow 72 is not readily available, it is recommended to use gloves made of

materials such as nitrile or butyl rubber, which offer good resistance to a range of organic

solvents. Always inspect gloves for any signs of degradation or puncture before use.

Respiratory Protection: In case of insufficient ventilation or when handling large quantities of

the powder, a NIOSH-approved respirator should be worn. For dusts, a particulate respirator

(e.g., N95, N100) is recommended. If working with solutions or in situations where vapors

may be generated, an organic vapor cartridge in combination with a particulate filter may be

necessary.
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Protective Clothing: A lab coat, coveralls, or an apron should be worn to prevent skin contact.

Ensure that the clothing is made of a material that is resistant to chemicals.

Operational Plan for Handling Solvent Yellow 72
Follow these step-by-step procedures for the safe handling of Solvent Yellow 72 in a

laboratory setting.

1. Preparation:

Ensure the work area is well-ventilated. A chemical fume hood is recommended, especially
when handling the powder or preparing solutions.
Have an emergency eyewash station and safety shower readily accessible.
Assemble all necessary PPE and ensure it is in good condition.
Have spill control materials (e.g., absorbent pads, sand) available in the immediate work
area.

2. Handling the Solid Compound:

When weighing or transferring the solid powder, do so in a designated area with minimal air
currents to avoid creating dust.
Use a spatula or other appropriate tool to handle the powder. Avoid direct contact with
hands, even when wearing gloves.
Keep containers of Solvent Yellow 72 tightly closed when not in use.

3. Preparing Solutions:

When dissolving Solvent Yellow 72 in a solvent, add the powder slowly to the solvent to
avoid splashing.
Perform this procedure in a fume hood to minimize inhalation of solvent vapors.
Clearly label all solutions with the chemical name, concentration, solvent used, and date of
preparation.

4. Post-Handling:

Thoroughly wash hands with soap and water after handling the chemical, even if gloves
were worn.
Clean the work area and any equipment used with an appropriate solvent and
decontaminating solution.
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Properly store any unused Solvent Yellow 72 in a cool, dry, and well-ventilated area away
from incompatible materials.

Disposal Plan
Proper disposal of Solvent Yellow 72 and any associated waste is crucial to prevent

environmental contamination and comply with regulations.

1. Waste Segregation:

All solid waste contaminated with Solvent Yellow 72 (e.g., weighing paper, contaminated
gloves, absorbent materials) should be collected in a designated, labeled hazardous waste
container.
Liquid waste containing Solvent Yellow 72 should be collected in a separate, labeled
hazardous waste container. Do not mix with other incompatible waste streams.

2. Waste Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "Solvent Yellow 72".
Keep waste containers securely closed and store them in a designated secondary
containment area away from general laboratory traffic.

3. Disposal Procedure:

Disposal of Solvent Yellow 72 waste must be carried out in accordance with all local, state,
and federal regulations.
Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste. Do not attempt to dispose of this chemical
down the drain or in the regular trash.

Experimental Workflow and Safety
The following diagram illustrates the key stages of working with Solvent Yellow 72, from

preparation to disposal, highlighting the necessary safety measures at each step.
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Caption: Workflow for Safe Handling and Disposal of Solvent Yellow 72.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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